Cas no 126645-52-1 (4-Benzylmorpholine-2-carbonitrile)
126645-52-1 structure
Product Name:4-Benzylmorpholine-2-carbonitrile
CAS No:126645-52-1
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08751344
CID:103379
PubChem ID:329775737
Update Time:2025-04-18
4-Benzylmorpholine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzylmorpholine-2-carbonitrile
- 2-Morpholinecarbonitrile,4-(phenylmethyl)-
- 4-(Phenylmethyl)-2-morpholinecarbonitrile
- 4-benzyl-2-cyanomorpholine
- 4-Benzyl-2-morpholinecarbonitrile
- 4-benzylmorpholin-2-carbonitrile
- 4-benzyl-morpholine-2-carbonitrile
- 4-benzylmorpholine-2-carbonitrile(SALTDATA: FREE)
- N-benzyl cyanomorpholine
- N-benzyl-2-cyanomorpholine
- 2-Cyano-4-benzylmorpholine
- 2-MORPHOLINECARBONITRILE, 4-(PHENYLMETHYL)-
- zlchem 916
- PubChem18764
- 2-cyano-4-benzyl-morpholine
- N-Benzyl-2-cyano-Morpholine
- KSC494G6B
- ZLD0378
- 4-benzyl-mopholin-2-carbonitrile
- NAWYNSSXFPEQKE-UHFFFAOYSA-N
- SBB056144
- TRA0067423
- AKOS005264742
- AB48893
- CS-W015499
- EN300-57302
- SCHEMBL917106
- SY007379
- CHEMBL4548724
- FS-2700
- AM20020356
- 126645-52-1
- A847556
- DTXSID00576336
- 4-Benzylmorpholine-2-carbonitrile, AldrichCPR
- MFCD08751344
- Z875114164
- FT-0651323
- 4-(Phenylmethyl)-2-morpholinecarbonitrile; 2-Cyano-4-benzylmorpholine
- DB-012825
-
- MDL: MFCD08751344
- Inchi: 1S/C12H14N2O/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
- InChI Key: NAWYNSSXFPEQKE-UHFFFAOYSA-N
- SMILES: O1CCN(CC2C=CC=CC=2)CC1C#N
Computed Properties
- Exact Mass: 202.11100
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- XLogP3: 1.2
Experimental Properties
- Density: 1.14
- Boiling Point: 343.1°C at 760 mmHg
- Flash Point: 161.3℃
- Refractive Index: 1.568
- PSA: 36.26000
- LogP: 1.34888
4-Benzylmorpholine-2-carbonitrile Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Benzylmorpholine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068953-1g |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 97% | 1g |
£29.00 | 2022-03-01 | |
| Fluorochem | 068953-5g |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 97% | 5g |
£83.00 | 2022-03-01 | |
| Fluorochem | 068953-10g |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 97% | 10g |
£138.00 | 2022-03-01 | |
| Fluorochem | 068953-25g |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 97% | 25g |
£275.00 | 2022-03-01 | |
| TRC | B535160-50mg |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 50mg |
$ 57.00 | 2023-09-08 | ||
| TRC | B535160-100mg |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 100mg |
$ 69.00 | 2023-09-08 | ||
| TRC | B535160-500mg |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 500mg |
$ 86.00 | 2023-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B828171-1g |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 95% | 1g |
¥127.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B828171-5g |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 95% | 5g |
¥317.80 | 2022-09-02 | |
| Apollo Scientific | OR301246-1g |
4-Benzylmorpholine-2-carbonitrile |
126645-52-1 | 99+% | 1g |
£18.00 | 2025-02-19 |
4-Benzylmorpholine-2-carbonitrile Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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